Synthesis and characterization of rac N-Demethyl Dapoxetine
Synthesis and characterization of rac N-Demethyl Dapoxetine
An In-depth Technical Guide to the Synthesis and Characterization of rac N-Demethyl Dapoxetine
Authored by a Senior Application Scientist
Abstract
This technical guide provides a comprehensive overview of the synthesis and characterization of racemic N-Demethyl Dapoxetine, the primary active metabolite of Dapoxetine.[1] Dapoxetine is a selective serotonin reuptake inhibitor (SSRI) uniquely developed for the on-demand treatment of premature ejaculation (PE).[1][2] Understanding the synthesis and analytical profile of its major metabolite is crucial for researchers in drug metabolism, pharmacokinetics, and medicinal chemistry. This document details a robust synthetic pathway, purification protocols, and a full suite of characterization techniques, including High-Performance Liquid Chromatography (HPLC), Mass Spectrometry (MS), and Nuclear Magnetic Resonance (NMR) spectroscopy. The causality behind experimental choices is explained, ensuring that each protocol is presented as a self-validating system for reproducibility in a research setting.
Introduction and Significance
Dapoxetine, (S)-N,N-dimethyl-3-(naphthalen-1-yloxy)-1-phenylpropan-1-amine, is distinguished from other SSRIs by its rapid absorption and elimination, making it suitable for as-needed treatment rather than chronic administration.[1][3] Upon administration, it is extensively metabolized in the liver and kidneys, primarily through N-demethylation, N-oxidation, and hydroxylation, mediated by cytochrome P450 enzymes like CYP2D6 and CYP3A4.[1][4]
The N-demethylation pathway leads to the formation of N-Demethyl Dapoxetine (Desmethyldapoxetine), which is a major and pharmacologically active metabolite.[1][5] While present in the plasma at lower concentrations than the parent drug, its activity is roughly equipotent to Dapoxetine.[1] Therefore, having access to a well-characterized standard of racemic N-Demethyl Dapoxetine is essential for a variety of research applications:
-
Pharmacokinetic (PK) and Drug Metabolism (DMPK) Studies: To accurately quantify the metabolite in biological matrices and understand the metabolic profile of Dapoxetine.
-
Reference Standard: For analytical method development and validation in quality control (QC) laboratories.[6]
-
Pharmacological Research: To investigate the specific contributions of the metabolite to the overall therapeutic effect and side-effect profile of Dapoxetine.
This guide presents a logical and practical approach to the laboratory-scale synthesis and rigorous characterization of the racemic form of this key metabolite.
Synthesis of rac N-Demethyl Dapoxetine
The synthesis of N-Demethyl Dapoxetine can be efficiently achieved by adapting established routes for Dapoxetine itself.[7] The core strategy involves the synthesis of a key alcohol intermediate, its conversion to a species with a good leaving group, and subsequent nucleophilic substitution with methylamine. This approach avoids the direct demethylation of Dapoxetine, which can be challenging, and instead builds the desired N-methyl functionality directly into the molecule.
Synthetic Workflow Overview
The proposed synthesis is a three-step process starting from commercially available 3-chloro-1-phenyl-1-propanol.
Caption: Synthetic workflow for rac N-Demethyl Dapoxetine.
Experimental Protocol: Synthesis
Step 1: Synthesis of rac-3-(naphthalen-1-yloxy)-1-phenylpropan-1-ol
-
Rationale: This step involves a Williamson ether synthesis. 1-naphthol is deprotonated by a strong base (sodium hydroxide) to form a nucleophilic naphthoxide ion, which then displaces the chloride from rac-3-chloro-1-phenyl-1-propanol. Dimethylformamide (DMF) is an excellent polar aprotic solvent for this type of SN2 reaction.[7]
-
Procedure:
-
To a solution of rac-3-chloro-1-phenyl-1-propanol (1.0 eq) in DMF, add 1-naphthol (1.1 eq) and powdered sodium hydroxide (1.5 eq).
-
Stir the reaction mixture vigorously at 60-70 °C. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.
-
Upon completion, cool the mixture to room temperature and pour it into ice-water.
-
Extract the aqueous layer with ethyl acetate (3x).
-
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.
-
Concentrate the filtrate under reduced pressure to yield the crude alcohol product, which can be purified by column chromatography on silica gel.
-
Step 2: Mesylation of rac-3-(naphthalen-1-yloxy)-1-phenylpropan-1-ol
-
Rationale: The hydroxyl group is a poor leaving group. Converting it to a mesylate (-OMs) makes it an excellent leaving group for the subsequent nucleophilic substitution. Methanesulfonyl chloride (MsCl) is used for this transformation in the presence of a base like triethylamine (Et3N) to neutralize the HCl byproduct.[7]
-
Procedure:
-
Dissolve the alcohol from Step 1 (1.0 eq) in dichloromethane (DCM).
-
Add triethylamine (1.5 eq).
-
Cool the mixture to 0 °C in an ice bath.
-
Add methanesulfonyl chloride (1.2 eq) dropwise, maintaining the temperature at 0 °C.
-
Allow the reaction to warm to room temperature and stir until TLC analysis indicates complete conversion.
-
Quench the reaction by adding water. Separate the organic layer, wash with dilute HCl, saturated sodium bicarbonate, and brine.
-
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude mesylate is often used directly in the next step without further purification.
-
Step 3: Synthesis of rac N-Demethyl Dapoxetine
-
Rationale: This is the final step where the amine functionality is introduced. The mesylate intermediate undergoes an SN2 reaction with methylamine. An aqueous solution of methylamine is a convenient and effective source of the nucleophile.
-
Procedure:
-
Dissolve the crude mesylate from Step 2 in a suitable solvent like tetrahydrofuran (THF).
-
Add an excess of aqueous methylamine solution (e.g., 40% in water, ~5-10 eq).
-
Stir the reaction at room temperature or with gentle heating (e.g., 40 °C) until the reaction is complete as monitored by TLC.
-
Perform an aqueous workup by adding water and extracting the product with ethyl acetate.
-
Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
-
Purify the crude product using column chromatography on silica gel to obtain pure rac N-Demethyl Dapoxetine.
-
Purification and Characterization
Rigorous characterization is essential to confirm the identity and purity of the synthesized compound.
Purification by HPLC
-
Rationale: Reversed-phase High-Performance Liquid Chromatography (RP-HPLC) is a powerful technique for assessing the purity of the final compound and for its purification. A C18 column is typically used, and the mobile phase consists of a mixture of an aqueous buffer and an organic solvent like acetonitrile or methanol.[8]
-
Protocol: Analytical HPLC
-
Column: C18, 250 mm x 4.6 mm, 5 µm particle size.[8]
-
Mobile Phase: A gradient of acetonitrile and phosphate buffer (pH adjusted to ~6.0).[8]
-
Flow Rate: 1.0 mL/min.
-
Detection: UV at 230 nm.[9]
-
Sample Preparation: Dissolve a small amount of the final product in the mobile phase.
-
Analysis: Inject the sample and analyze the chromatogram for the main peak and any impurities. Purity is determined by the relative peak area.
-
Characterization Workflow
Caption: Logical workflow for the characterization of the final product.
Physicochemical and Spectroscopic Characterization
The identity of the synthesized compound is confirmed by mass spectrometry and NMR spectroscopy. The data should align with the expected values for the target structure.
Table 1: Summary of Characterization Data for rac N-Demethyl Dapoxetine
| Parameter | Expected Value / Observation | Source(s) |
| IUPAC Name | N-methyl-3-(naphthalen-1-yloxy)-1-phenylpropan-1-amine | [10] |
| CAS Number | 119357-18-5 | [10][11] |
| Molecular Formula | C₂₀H₂₁NO | [10][11] |
| Molecular Weight | 291.39 g/mol | [11] |
| Monoisotopic Mass | 291.1623 g/mol | [10] |
| Mass Spec (ESI+) | Expected [M+H]⁺ at m/z ≈ 292.17. Key fragments expected at m/z 144 (naphthyloxy), 117 (phenylpropyl fragment). | [12] |
| ¹H NMR (CDCl₃, 400 MHz) | δ (ppm): ~7.1-8.1 (m, 12H, Ar-H), ~4.5 (m, 1H, CH-N), ~3.8-4.2 (m, 2H, CH₂-O), ~2.4 (s, 3H, N-CH₃), ~2.2 (m, 2H, CH₂-CH₂), ~1.5 (br s, 1H, N-H). | Predicted |
| ¹³C NMR (CDCl₃, 100 MHz) | δ (ppm): ~154 (Ar C-O), ~120-145 (Ar-C), ~68 (CH₂-O), ~60 (CH-N), ~40 (CH₂-CH₂), ~34 (N-CH₃). | Predicted |
Note: NMR chemical shifts are predicted based on the structure and standard values. The exact shifts may vary. The presence of the N-H proton signal in ¹H NMR may be broad and its chemical shift can be variable.
Conclusion
This guide outlines a reliable and reproducible methodology for the synthesis and characterization of rac N-Demethyl Dapoxetine. By adapting a known synthetic route for Dapoxetine, the target metabolite can be obtained in good purity. The detailed protocols for synthesis, purification, and characterization provide researchers with the necessary tools to produce and validate this important compound for use as an analytical reference standard in metabolic and pharmacokinetic studies. The emphasis on the rationale behind each step ensures that the procedures are not merely followed, but understood, allowing for informed troubleshooting and adaptation.
References
-
WO2008035358A2 - Process for preparing dapoxetine - Google Patents.
-
CN103664660A - Synthesis method of dapoxetine hydrochloride - Google Patents.
-
CN104496830A - Dapoxetine hydrochloride synthetic method - Google Patents.
-
Synthesis method of dapoxetine and dapoxetine hydrochloride - Eureka | Patsnap.
-
CN103304434A - Novel synthesizing method of dapoxetine - Google Patents.
-
rac N-Demethyl Dapoxetine | C20H21NO | CID 11779061 - PubChem - NIH.
-
An In-depth Technical Guide to the Synthesis and Characterization of Dapoxetine-d6 - Benchchem.
-
Characterization of Phase I Hepatic Metabolites of Anti-Premature Ejaculation Drug Dapoxetine by UHPLC-ESI-Q-TOF - ResearchGate.
-
Characterization of Phase I Hepatic Metabolites of Anti-Premature Ejaculation Drug Dapoxetine by UHPLC-ESI-Q-TOF - MDPI.
-
Dapoxetine N-Desmethyl | CAS 119357-18-5 - Veeprho.
-
Susten | 30 mg | Tablet - MedEx.
-
Dapoxetine | C21H23NO | CID 71353 - PubChem - NIH.
-
A novel and practical asymmetric synthesis of dapoxetine hydrochloride - ResearchGate.
-
Molecular structure of dapoxetine - ResearchGate.
-
CN109369424A - A kind of purification process of dapoxetine hydrochloride - Google Patents.
-
(R)-N-Desmethyl Dapoxetine HCl - Axios Research.
-
Dapoxetine - Wikipedia.
-
Dapoxetine, a novel selective serotonin transport inhibitor for the treatment of premature ejaculation - PMC - PubMed Central.
-
Formulation Development and Evaluation of Dapoxetine Hydrochloride Tablets - IJPSR.
-
Dapoxetine and the treatment of premature ejaculation - PMC - PubMed Central - NIH.
-
Dapoxetine (hydrochloride) - Cayman Chemical.
-
NMR, CD and UV spectroscopic studies reveal uncommon binding modes of dapoxetine to native cyclodextrins - RSC Publishing.
-
rac N-Demethyl Dapoxetine | CAS 119357-18-5 - SCBT.
-
CN118955306A - A process improvement method for dapoxetine hydrochloride - Google Patents.
-
rac-N-Desmethyl Dapoxetine-D7 (HCl) - Veeprho.
-
Efficacy of Dapoxetine in the Treatment of Premature Ejaculation - PMC - PubMed Central.
-
Liquid chromatographic method for the simultaneous determination of achiral and chiral impurities of dapoxetine - ScienceDirect.
-
rac N-DeMethyl Dapoxetine CAS#: 119357-18-5 - ChemicalBook.
-
Development and validation of RP-HPLC method for the estimation of dapoxetine hydrochloride in tablet forms - ResearchGate.
-
Stability indicating HPLC method for simultaneous quantification of sildenafil citrate and dapoxetine hydrochloride - Pak. J. Pharm. Sci.
-
Stability indicating HPLC method for Dapoxetine HCL in bulk and in formulation - ResearchGate.
-
NMR Solvent Data Chart - Cambridge Isotope Laboratories, Inc.
Sources
- 1. Dapoxetine - Wikipedia [en.wikipedia.org]
- 2. Dapoxetine, a novel selective serotonin transport inhibitor for the treatment of premature ejaculation - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Efficacy of Dapoxetine in the Treatment of Premature Ejaculation - PMC [pmc.ncbi.nlm.nih.gov]
- 4. Susten | 30 mg | Tablet | সাসটেন ৩০ মি.গ্রা. ট্যাবলেট | Square Pharmaceuticals PLC | Indications, Pharmacology, Dosage, Side Effects and more | MedEx [medex.com.bd]
- 5. Dapoxetine and the treatment of premature ejaculation - PMC [pmc.ncbi.nlm.nih.gov]
- 6. (R)-N-Desmethyl Dapoxetine HCl | Axios Research [axios-research.com]
- 7. pdf.benchchem.com [pdf.benchchem.com]
- 8. researchgate.net [researchgate.net]
- 9. researchgate.net [researchgate.net]
- 10. rac N-Demethyl Dapoxetine | C20H21NO | CID 11779061 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 11. scbt.com [scbt.com]
- 12. mdpi.com [mdpi.com]
